
Brefeldin A thermal stability versus other
antibiotics

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Brefeldin A

CAS No.: 20350-15-6

Cat. No.: S522010

Get Quote

Thermal Stability of Common Antibiotics at 37°C

The following table summarizes experimental data on the stability of 20 antibiotic agents in aqueous solution

at 37°C over a six-week period, providing a benchmark for comparison [1].

Antibiotic Class Antibiotic Agent
Key Stability Findings (at 37°C
over 6 weeks)

Aminoglycosides Gentamicin, Tobramycin, Amikacin Excellent long-term stability.

Glycopeptides Vancomycin, Teicoplanin Excellent long-term stability.

Tetracyclines Tetracycline, Doxycycline, Tigecycline Excellent long-term stability.

Quinolones Ciprofloxacin, Moxifloxacin Excellent long-term stability.

Monobactams Aztreonam Good stability; sustained activity up

to 3 weeks.

Beta-lactams Meropenem, Ertapenem, Ceftriaxone,

Cefepime, Piperacillin

Rapid, exponential degradation

over time.
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Antibiotic Class Antibiotic Agent
Key Stability Findings (at 37°C
over 6 weeks)

Penicillins Amoxicillin, Flucloxacillin Rapid, exponential degradation

over time.

Cephalosporins Cefazolin, Cefuroxime, Ceftazidime Rapid, exponential degradation

over time.

Carbapenems Imipenem, Doripenem Rapid, exponential degradation

over time.

Experimental Protocol for Stability Assessment

The data in the table above was generated using the following detailed methodology, which could be adapted

for evaluating Brefeldin A [1]:

1. Sample Preparation: Antibiotics were dissolved or diluted in 0.9% w/v saline to a target
concentration of 200 mg/L. Solutions were divided into two groups: one incubated directly at 37°C,

and another first exposed to a thermal curve mimicking the exothermic curing of bone cement before
incubation.

2. Incubation and Sampling: Solutions were maintained at 37°C for 42 days. Aliquots were taken at
specific time points (0, 12, 24 hours; 2, 3, 5, 7, 14, 21, 42 days) and frozen at -80°C until analysis.

3. Analytical Methods:
Quantification of Degradation: Primarily used Liquid Chromatography coupled to Tandem
Mass Spectrometry (LC-MS/MS). For some antibiotics like gentamicin, fluorescence
polarisation immunoassays were used.

Assessment of Antibacterial Activity: The Kirby-Bauer disk diffusion assay was employed
against relevant bacterial strains to measure the retention of functional activity over time.

The workflow below illustrates the key steps of this experimental protocol.
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While direct stability data is lacking, the search results provide context for Brefeldin A and a path for your

own investigation.

Known Properties of Brefeldin A: Brefeldin A is a macrolide antibiotic and a crucial research tool in
cell biology. It is known to be supplied as a lyophilized powder and is soluble in DMSO and ethanol.

For short-term storage, it is recommended to be stored at -20°C, either lyophilized or in solution, and
used within 3 months once reconstituted to prevent loss of potency [2]. This suggests that its stability

in aqueous solutions at body temperature may be limited.
Proposed Experimental Approach: To create a direct comparison, you could apply the protocol

above to Brefeldin A.
Prepare an aqueous stock solution, likely requiring a minimal amount of DMSO followed by

dilution in saline or buffer.
Incubate at 37°C and collect samples over time.

Use LC-MS/MS to quantify the intact Brefeldin A and calculate its degradation half-life [3].
Assess its functional activity using a relevant bioassay, such as its ability to disrupt the Golgi

apparatus in a cell-based model.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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